Cas no 1251318-46-3 (Methyl 2-(cyclopropylamino)-3-(1h-imidazol-1-yl)-2-methylpropanoate)
Methyl 2-(cyclopropylamino)-3-(1h-imidazol-1-yl)-2-methylpropanoate Chemical and Physical Properties
Names and Identifiers
-
- CS-0346733
- 1251318-46-3
- AKOS011190488
- EN300-1140133
- Methyl 2-(cyclopropylamino)-3-(1h-imidazol-1-yl)-2-methylpropanoate
-
- MDL: MFCD16140908
- Inchi: 1S/C11H17N3O2/c1-11(10(15)16-2,13-9-3-4-9)7-14-6-5-12-8-14/h5-6,8-9,13H,3-4,7H2,1-2H3
- InChI Key: BLKQRKBKGMGLNS-UHFFFAOYSA-N
- SMILES: O(C)C(C(C)(CN1C=NC=C1)NC1CC1)=O
Computed Properties
- Exact Mass: 223.132076794g/mol
- Monoisotopic Mass: 223.132076794g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 56.2Ų
Methyl 2-(cyclopropylamino)-3-(1h-imidazol-1-yl)-2-methylpropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1140133-1g |
methyl 2-(cyclopropylamino)-3-(1H-imidazol-1-yl)-2-methylpropanoate |
1251318-46-3 | 1g |
$842.0 | 2023-08-31 | ||
| Enamine | EN300-1140133-5g |
methyl 2-(cyclopropylamino)-3-(1H-imidazol-1-yl)-2-methylpropanoate |
1251318-46-3 | 5g |
$2443.0 | 2023-08-31 | ||
| Enamine | EN300-1140133-10g |
methyl 2-(cyclopropylamino)-3-(1H-imidazol-1-yl)-2-methylpropanoate |
1251318-46-3 | 10g |
$3622.0 | 2023-08-31 | ||
| Enamine | EN300-1140133-0.05g |
methyl 2-(cyclopropylamino)-3-(1H-imidazol-1-yl)-2-methylpropanoate |
1251318-46-3 | 0.05g |
$707.0 | 2023-08-31 | ||
| Enamine | EN300-1140133-0.1g |
methyl 2-(cyclopropylamino)-3-(1H-imidazol-1-yl)-2-methylpropanoate |
1251318-46-3 | 0.1g |
$741.0 | 2023-08-31 | ||
| Enamine | EN300-1140133-0.25g |
methyl 2-(cyclopropylamino)-3-(1H-imidazol-1-yl)-2-methylpropanoate |
1251318-46-3 | 0.25g |
$774.0 | 2023-08-31 | ||
| Enamine | EN300-1140133-0.5g |
methyl 2-(cyclopropylamino)-3-(1H-imidazol-1-yl)-2-methylpropanoate |
1251318-46-3 | 0.5g |
$809.0 | 2023-08-31 | ||
| Enamine | EN300-1140133-1.0g |
methyl 2-(cyclopropylamino)-3-(1H-imidazol-1-yl)-2-methylpropanoate |
1251318-46-3 | 1g |
$986.0 | 2023-06-09 | ||
| Enamine | EN300-1140133-2.5g |
methyl 2-(cyclopropylamino)-3-(1H-imidazol-1-yl)-2-methylpropanoate |
1251318-46-3 | 2.5g |
$1650.0 | 2023-08-31 | ||
| Enamine | EN300-1140133-5.0g |
methyl 2-(cyclopropylamino)-3-(1H-imidazol-1-yl)-2-methylpropanoate |
1251318-46-3 | 5g |
$2858.0 | 2023-06-09 |
Methyl 2-(cyclopropylamino)-3-(1h-imidazol-1-yl)-2-methylpropanoate Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on Methyl 2-(cyclopropylamino)-3-(1h-imidazol-1-yl)-2-methylpropanoate
Research Brief on Methyl 2-(cyclopropylamino)-3-(1h-imidazol-1-yl)-2-methylpropanoate (CAS: 1251318-46-3)
Methyl 2-(cyclopropylamino)-3-(1h-imidazol-1-yl)-2-methylpropanoate (CAS: 1251318-46-3) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.
The compound's unique structure, featuring a cyclopropylamino group and an imidazole moiety, suggests its involvement in modulating biological pathways, particularly those related to enzyme inhibition or receptor binding. Recent literature indicates that derivatives of this compound have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of small-molecule inhibitors targeting specific kinases involved in cancer progression.
In terms of synthesis, recent advancements have focused on optimizing the yield and purity of Methyl 2-(cyclopropylamino)-3-(1h-imidazol-1-yl)-2-methylpropanoate. A 2022 paper in Organic Process Research & Development detailed a scalable, green chemistry approach using catalytic methods to reduce waste and improve efficiency. This is particularly relevant for industrial-scale production, where cost-effectiveness and environmental impact are critical considerations.
Biological evaluations of this compound have revealed promising results. In vitro studies have shown that it exhibits moderate to high activity against certain bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). Additionally, preliminary in vivo studies in rodent models have indicated its potential as an anti-inflammatory agent, with reduced side effects compared to existing therapeutics. These findings underscore the compound's versatility and its potential for further development.
Despite these advancements, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation. Recent research has also pointed to the need for more comprehensive toxicology studies to ensure its safety profile. Collaborative efforts between academic and industrial researchers are expected to address these gaps in the near future.
In conclusion, Methyl 2-(cyclopropylamino)-3-(1h-imidazol-1-yl)-2-methylpropanoate (CAS: 1251318-46-3) represents a promising candidate in medicinal chemistry, with diverse applications and ongoing research to unlock its full potential. Future studies should focus on optimizing its pharmacological properties and expanding its therapeutic scope.
1251318-46-3 (Methyl 2-(cyclopropylamino)-3-(1h-imidazol-1-yl)-2-methylpropanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)